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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B1201431

Application Notes: N-Methylmescaline
Hydrochloride

N-Methylmescaline hydrochloride is a substituted phenethylamine, appearing as the N-
methylated analog of mescaline.[1] It is categorized as an analytical reference standard
intended for research and forensic applications.[2] The compound's formal name is 3,4,5-
trimethoxy-N-methyl-benzeneethanamine, monohydrochloride, with a molecular weight of
261.7 g/mol .[2] For experimental purposes, proper dissolution is critical to ensure accurate and
reproducible results. This document provides a detailed protocol for the dissolution of N-
Methylmescaline hydrochloride for scientific research. The solid form of the compound is
stable for at least five years when stored appropriately.[2]

Solubility Data

The solubility of N-Methylmescaline hydrochloride in various common laboratory solvents is
summarized in the table below. The choice of solvent should be guided by the specific
requirements of the experimental model. For instance, while ethanol offers higher solubility, the
final concentration of ethanol in an in vitro cell culture experiment must be carefully controlled

to avoid cytotoxicity.
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Solvent Solubility
Ethanol 10 mg/mL][2]
DMSO (Dimethyl Sulfoxide) 3 mg/mL[2]
PBS (Phosphate-Buffered Saline, pH 7.2) 3 mg/mL[2]
DMF (Dimethylformamide) 0.5 mg/mL[2]

Experimental Protocols

This section outlines the methodology for preparing stock and working solutions of N-
Methylmescaline hydrochloride.

Materials and Equipment

¢ N-Methylmescaline hydrochloride powder

e Appropriate solvent (e.g., DMSO, Ethanol, sterile PBS)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Vortex mixer

e Sonicator (optional, for aiding dissolution)

» Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides a general guideline for preparing a stock solution. Calculations should
be adjusted based on the desired final concentration.

o Calculate the Required Mass:
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o The molecular weight of N-Methylmescaline hydrochloride is 261.7 g/mol .
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 261.7 g/mol x 1000 mg/g = 2.617 mg

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 2.62 mg of N-Methylmescaline hydrochloride into the
tube. Record the exact weight.

¢ Dissolution:

o Using a calibrated pipette, add the appropriate volume of DMSO to the tube to achieve the
desired 10 mM concentration. For example, if you weighed exactly 2.617 mg, add 1.0 mL
of DMSO.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If necessary, briefly sonicate the solution in a water bath to aid dissolution. Visually inspect
the solution to ensure no solid particles remain.

o Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term stability. The stability of the compound in
solution has not been explicitly determined, so it is recommended to prepare fresh
solutions for critical experiments.

Protocol for Preparing Working Solutions
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Working solutions should be prepared fresh from the stock solution for each experiment.

o Determine Final Concentration: Identify the final concentration of N-Methylmescaline
hydrochloride required for your experiment.

» Serial Dilution: Perform a serial dilution of the stock solution using the appropriate cell culture
medium or experimental buffer (e.g., PBS).

e Solvent Consideration: Ensure the final concentration of the solvent (e.g., DMSO) in the
working solution is minimal (typically <0.1%) to prevent any confounding effects on the
experimental system.

Workflow Visualization

The following diagram illustrates the general workflow for the preparation of N-
Methylmescaline hydrochloride solutions.
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Caption: Workflow for dissolving N-Methylmescaline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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